Cas no 2225176-64-5 (3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid)

• Product Name: 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid
• CAS No: 2225176-64-5
• MF: C₁₄H₁₇BO₂S
• MW: 260.16
• CID: 5142339
• PubChem ID: 133555320
• Update Time: 2025-06-13

3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid
• (3-(tert-Butyl)-5-(thiophen-2-yl)phenyl)boronic acid
• 2225176-64-5

• Inchi： 1S/C14H17BO2S/c1-14(2,3)11-7-10(13-5-4-6-18-13)8-12(9-11)15(16)17/h4-9,16-17H,1-3H3
• InChI Key： IIGWTMJNRQUULQ-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2SC=CC=2)=CC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 260.1042311g/mol
• Monoisotopic Mass: 260.1042311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Additional information on 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid

Introduction to 3-(tert-Butyl)-5-(2-thienyl)phenylboronic Acid (CAS No: 2225176-64-5)

3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2225176-64-5, is characterized by its unique structural features, which include a phenyl ring substituted with both a tert-butyl group and a 2-thienyl moiety, linked to a boronic acid functional group. The presence of these specific substituents imparts distinct chemical properties that make it a valuable reagent in various synthetic applications.

The boronic acid moiety in 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid is particularly noteworthy, as it serves as an effective chelating agent for metals and is widely utilized in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is pivotal in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The tert-butyl group enhances the steric hindrance around the boron atom, influencing its reactivity and stability, while the 2-thienyl substituent introduces electronic and steric effects that can modulate the compound's interaction with other molecules.

In recent years, 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid has been explored in the context of drug discovery and development. Boronic acids are known for their ability to form stable complexes with diols, making them useful in the design of affinity probes and inhibitors. The compound's unique structure has been leveraged in the development of novel therapeutic agents targeting specific biological pathways. For instance, studies have demonstrated its potential utility in inhibiting enzymes that play a role in cancer progression by interfering with key signaling molecules.

One of the most compelling aspects of 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid is its application in materials science. The combination of the phenyl ring, thiophene ring, and boronic acid group creates a molecule with tunable electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its incorporation into polymer matrices to enhance charge transport properties, which could lead to improvements in solar cell efficiency and light-emitting diodes (LEDs).

The synthesis of 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid presents unique challenges due to the need for precise functionalization at multiple positions on the aromatic core. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, are often employed to achieve the desired product with high yield and purity. These methods highlight the compound's complexity and the sophistication required in its preparation.

Recent research has also explored the computational modeling of 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid, aiming to predict its interactions with biological targets and optimize its pharmacological properties. Molecular dynamics simulations have been particularly useful in understanding how this compound behaves within biological systems, providing insights into its binding affinity and potential side effects. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The environmental impact of using 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid has also been considered. While boronic acids are generally well-tolerated in biological systems, their persistence and potential bioaccumulation remain areas of concern. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprints. These initiatives align with broader trends in sustainable chemistry aimed at reducing hazardous byproducts.

Future directions for research on 3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid include exploring its role in photodynamic therapy and developing new methodologies for its derivatization. The compound's ability to participate in metal coordination suggests applications in catalysis, where it could serve as a ligand or catalyst itself. Additionally, its structural features make it a candidate for designing smart materials that respond to external stimuli, such as light or pH changes.

In conclusion,3-(tert-Butyl)-5-(2-thienyl)phenylboronic acid (CAS No: 2225176-64-5) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural attributes enable diverse applications, from pharmaceuticals to advanced materials, while ongoing research continues to uncover new possibilities for its use. As synthetic methodologies advance and computational tools become more sophisticated, the utility of this compound is expected to expand even further.